Ethyl 4-(4-chlorophenyl)-2-[(methoxyacetyl)amino]-3-thiophenecarboxylate

• Molecular Formula: C16H16ClNO4S
• Molecular Weight: 353.8 g/mol
• IUPAC Name: ethyl 4-(4-chlorophenyl)-2-[(2-methoxyacetyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C16H16ClNO4S/c1-3-22-16(20)14-12(10-4-6-11(17)7-5-10)9-23-15(14)18-13(19)8-21-2/h4-7,9H,3,8H2,1-2H3,(H,18,19)
• InChI Key: FSJPXVYIAMGYBJ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)Cl)NC(=O)COC

Description

Ethyl 4-(4-chlorophenyl)-2-[(methoxyacetyl)amino]-3-thiophenecarboxylate, also known as ECT, is a chemical compound used in scientific research. ECT is a synthetic compound that has been synthesized through a variety of methods.

Mechanism of Action

Ethyl 4-(4-chlorophenyl)-2-[(methoxyacetyl)amino]-3-thiophenecarboxylate works by inhibiting the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression. By inhibiting HDACs, Ethyl 4-(4-chlorophenyl)-2-[(methoxyacetyl)amino]-3-thiophenecarboxylate can alter gene expression and induce apoptosis in cancer cells. Ethyl 4-(4-chlorophenyl)-2-[(methoxyacetyl)amino]-3-thiophenecarboxylate has also been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which may be beneficial in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
Ethyl 4-(4-chlorophenyl)-2-[(methoxyacetyl)amino]-3-thiophenecarboxylate has been shown to have a variety of biochemical and physiological effects. In cancer cells, Ethyl 4-(4-chlorophenyl)-2-[(methoxyacetyl)amino]-3-thiophenecarboxylate has been shown to induce apoptosis, inhibit cell proliferation, and alter gene expression. In the brain, Ethyl 4-(4-chlorophenyl)-2-[(methoxyacetyl)amino]-3-thiophenecarboxylate has been shown to inhibit the activity of acetylcholinesterase, increase levels of acetylcholine, and inhibit the formation of amyloid-beta peptide.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4-(4-chlorophenyl)-2-[(methoxyacetyl)amino]-3-thiophenecarboxylate in lab experiments is that it has been shown to be effective in inhibiting the growth of cancer cells in vitro and in vivo. Additionally, Ethyl 4-(4-chlorophenyl)-2-[(methoxyacetyl)amino]-3-thiophenecarboxylate has been shown to have potential therapeutic effects in the treatment of Alzheimer's disease. However, one limitation of using Ethyl 4-(4-chlorophenyl)-2-[(methoxyacetyl)amino]-3-thiophenecarboxylate in lab experiments is that it may have off-target effects on other enzymes and proteins, which could lead to unintended consequences.

Future Directions

There are several future directions for research on Ethyl 4-(4-chlorophenyl)-2-[(methoxyacetyl)amino]-3-thiophenecarboxylate. One direction is to further investigate its potential use as an anticancer agent. This could involve studying its effects on different types of cancer cells and exploring its mechanism of action. Another direction is to investigate its potential use in the treatment of Alzheimer's disease. This could involve studying its effects on cognitive function and exploring its mechanism of action in the brain. Additionally, future research could focus on developing more specific HDAC inhibitors that have fewer off-target effects than Ethyl 4-(4-chlorophenyl)-2-[(methoxyacetyl)amino]-3-thiophenecarboxylate.

Synthesis Methods

Ethyl 4-(4-chlorophenyl)-2-[(methoxyacetyl)amino]-3-thiophenecarboxylate can be synthesized through a variety of methods, including the reaction of 4-chlorobenzaldehyde with ethyl acetoacetate, followed by the reaction of the resulting product with thiourea and methoxyacetyl chloride. Another method involves the reaction of 4-chlorobenzaldehyde with thiourea, followed by the reaction of the resulting product with ethyl acetoacetate and methoxyacetyl chloride. Both methods result in the formation of Ethyl 4-(4-chlorophenyl)-2-[(methoxyacetyl)amino]-3-thiophenecarboxylate.

Scientific Research Applications

Ethyl 4-(4-chlorophenyl)-2-[(methoxyacetyl)amino]-3-thiophenecarboxylate has been used in scientific research as a potential anticancer agent. Studies have shown that Ethyl 4-(4-chlorophenyl)-2-[(methoxyacetyl)amino]-3-thiophenecarboxylate inhibits the growth of cancer cells in vitro and in vivo. Ethyl 4-(4-chlorophenyl)-2-[(methoxyacetyl)amino]-3-thiophenecarboxylate has also been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. Additionally, Ethyl 4-(4-chlorophenyl)-2-[(methoxyacetyl)amino]-3-thiophenecarboxylate has been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the formation of amyloid-beta peptide, which is a hallmark of Alzheimer's disease.